2-[(5E)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(5E)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H20ClN3O3S/c1-15-5-8-18(12-16(15)2)26-22(29)14-28-23(30)21(32-24(28)31)13-20-4-3-11-27(20)19-9-6-17(25)7-10-19/h3-13H,14H2,1-2H3,(H,26,29)/b21-13+
• InChI Key: NJMUZJGFDPAGEM-FYJGNVAPSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Cl)SC2=O)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=CN3C4=CC=C(C=C4)Cl)/SC2=O)C
• Molecular Formula: C24H20ClN3O3S
• Molecular Weight: 466.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring, a thiazolidine ring, and an acetamide group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. It contains a pyrrole ring, which is a five-membered ring with one nitrogen atom, and a thiazolidine ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. These rings are likely to contribute to the compound’s chemical reactivity and potential biological activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. It’s likely to be a solid at room temperature, and its solubility in different solvents would depend on the polarity of the molecule.

Mechanism of Action

The mechanism of action of this compound in biological systems is not clear without further information. If it has biological activity, it could potentially interact with various enzymes or receptors in the body, but this would need to be determined through experimental studies.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards of this compound. As with any chemical, it should be handled with care, and appropriate safety precautions should be taken when working with it.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve synthesizing this compound, studying its properties, and exploring its potential uses.